Cas no 35047-05-3 ( )

• Product name: &nbsp
• CAS No: 35047-05-3
• MF: C₂₃H₃₁NO
• MW: 337.49834
• CID: 919787
• PubChem ID: 298707

  Chemical and Physical Properties

Names and Identifiers

• N-(4-heptylphenyl)-1-(4-propoxyphenyl)methanimine
• 4-(4-n-Propyloxybenzalamino)-n-heptylbenzol
• 4-heptyl-N-[(E)-(4-propoxyphenyl)methylidene]aniline
• AC1L6TIV
• CTK1C2826
• NSC171018
• NSC-171018
• (E)-N-(4-Heptylphenyl)-1-(4-propoxyphenyl)methanimine
• 35047-05-3
• ZKIXLCCWIJFEJL-UHFFFAOYSA-N
• DTXSID50305517
•  

• Inchi： InChI=1S/C23H31NO/c1-3-5-6-7-8-9-20-10-14-22(15-11-20)24-19-21-12-16-23(17-13-21)25-18-4-2/h10-17,19H,3-9,18H2,1-2H3
• InChI Key： ZKIXLCCWIJFEJL-UHFFFAOYSA-N
• SMILES： CCCCCCCC1=CC=C(C=C1)N=CC2=CC=C(C=C2)OCCC

Computed Properties

• Exact Mass: 337.24073
• Monoisotopic Mass: 337.240565
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6
• XLogP3: 7.6

Experimental Properties

• Density: 0.95
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 190.3°C
• Refractive Index: 1.517
• PSA: 21.59
• LogP: 6.73890